Cas no 1804869-32-6 (Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate)

• Product Name: Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate
• CAS No: 1804869-32-6
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4804043
• Update Time: 2025-05-22

Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-8(16)3-5-2-6(14)7(4-11)15-9(5)10(12)13/h2,10H,3-4H2,1H3
• InChI Key： ZJMGAYCPULUZTQ-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)N=C(C(F)F)C(=C1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate

Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate: A Comprehensive Overview

Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate (CAS No. 1804869-32-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, substituted with a methyl group at position 5, a chloromethyl group at position 2, a difluoromethyl group at position 6, and an iodine atom at position 3. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high yields and excellent stereochemical control. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in forming the carbon-halogen bonds present in this compound.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyridine scaffold is well-known for its ability to modulate biological activity, particularly in kinase inhibitors and GPCR antagonists. Researchers have recently explored the use of Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate as a building block for constructing bioactive molecules with enhanced selectivity and potency. For example, studies published in *Nature Communications* have demonstrated that derivatives of this compound exhibit remarkable inhibitory effects on key enzymes involved in cancer progression.

In addition to its role in drug discovery, Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate has also found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in nanotechnology have enabled the integration of this compound into flexible electronics, paving the way for next-generation wearable devices.

The structural complexity of Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate presents both challenges and opportunities for researchers. On one hand, its synthesis requires meticulous control over reaction conditions to ensure high purity and stability. On the other hand, its intricate architecture offers a wealth of possibilities for functionalization and modification. For instance, chemists have recently developed novel strategies for appending bioisosteric groups to this compound, thereby enhancing its pharmacokinetic profile.

From an environmental standpoint, the development of sustainable synthesis routes for Methyl 2-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine-5-acetate has become a priority. Green chemistry principles are increasingly being incorporated into its production processes to minimize waste and reduce energy consumption. Innovations such as catalytic hydrogenation using renewable catalysts and solvent-free reaction conditions are being explored to achieve this goal.

In conclusion, Methyl 2-(chlorom methyl)-6-(difluorom ethyl)-3-i odopyridin e-5-acetate (CAS No. 1804869-32-6) stands as a testament to the ingenuity and precision of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for advanced materials and therapeutic agents. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in shaping the future of science and technology.